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diene

Cat. No.: S1556315

CAS No.: 19888-34-7

Compound Focus: (1R,3E,7E,11S)-1,5,5,8-tetramethyl-12-oxabicyclo[9.1.0]dodeca-3,7-

Chemical Profile of Humulene Epoxide II

The table below summarizes the core identity and properties of Humulene Epoxide II as established in the

scientific literature.

Property

Description

IUPAC Name

Chemical Formula

Molecular Weight

CAS Registry
Number

Classification

Core Structure

(32,72)-1,5,5,8-tetramethyl-12-oxabicyclo[9.1.0]dodeca-3,7-diene [1]
C1sH240 [1] [2] [3]
220.3505 g/mol [1] [2] [3]

19888-34-7 [1]

Organic Compound; Sesquiterpene; Epoxide [1]

Bicyclic sesquiterpene featuring an oxirane (epoxide) ring fused to an 11-
membered carbocyclic ring. [4] [1]

Analytical and Spectral Data

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s1556315?utm_src=pdf-body
https://www.smolecule.com/products/s1556315?utm_src=pdf-body
https://www.smolecule.com/products/s1556315?utm_src=pdf-interest
https://www.hmdb.ca/metabolites/HMDB38210
https://www.hmdb.ca/metabolites/HMDB38210
https://webbook.nist.gov/cgi/cbook.cgi?ID=R602023
https://webbook.nist.gov/cgi/formula?ID=R602023&Mask=2000
https://www.hmdb.ca/metabolites/HMDB38210
https://webbook.nist.gov/cgi/cbook.cgi?ID=R602023
https://webbook.nist.gov/cgi/formula?ID=R602023&Mask=2000
https://www.hmdb.ca/metabolites/HMDB38210
https://www.hmdb.ca/metabolites/HMDB38210
https://www.sciencedirect.com/topics/chemistry/humulene
https://www.hmdb.ca/metabolites/HMDB38210
https://www.smolecule.com/products/s1556315?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

For researchers involved in compound identification, the following table collates key analytical data. The

retention indices are particularly useful for Gas Chromatography (GC) analysis.

Data Type Value |/ Description Source | Conditions
Boiling Point 285 - 286 °C @ 760 mmHg [1] Estimated
Water Solubility 0.62 mg/L @ 25 °C [1] Estimated
LogP 4.514 (est) [1] Estimated
GC Retention Indices (RI) [3]
Non-Polar Columns (e.g., DB-5, HP-5) 1601 - 1620
Polar Columns (e.g., HP-Innowax) 2002 - 2071

Natural Occurrence and Bioactivity

Humulene Epoxide II is a natural product with documented presence in various plants and some studied

biological activities.

¢ Natural Occurrence: It has been detected in alcoholic beverages (especially beer), allspice, ginger,
rosemary, and other herbs and spices [1]. Its presence is a significant contributor to the characteristic
"hoppy" aroma of beer [4] [5].

e Reported Bioactivities: While direct studies on the epoxide are limited, the parent compound, a-
humulene, has been investigated for its potential anti-inflammatory and anti-cancer properties in
laboratory studies [6] [5]. One study on humulene (administered at 50 mg/kg) suggested its anti-
inflammatory effects were similar to dexamethasone in an animal model [6].

Research Context and Synthesis

The structural elucidation of Humulene Epoxide I and II was first detailed in a 1968 study published in
Tetrahedron [7]. These epoxides are formed from humulene, a monocyclic sesquiterpene that serves as a

central biosynthetic intermediate for many polycyclic sesquiterpenes [6]. The conformational flexibility of
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the humulene ring allows its various epoxides (like the 1,2-, 4,5-, and 8,9-epoxides) to undergo diverse and
fascinating transannular cyclization reactions under acidic conditions, leading to complex bicyclic and

tricyclic ring systems [4] [6].

A Guide for Further Research

For a comprehensive technical guide, accessing the primary literature and specialized databases is essential.

Here is a proposed workflow for your research:

(Start: Research on Humulene Epoxide ID

A4

@aﬁzed Databas@ Design Experimental Pr@
v p/ \ v \

Retrieve foundational paper: Search for recent studies Search by CAS No. (19888-34-7) Obtain spectral data Refer to NIST data Study transannular
Tetrahedron, 1968 & review articles in SciFinder, Reaxys NMR, MS, IR for GC-MS protocols cyclization reactions

Literature Review

Click to download full resolution via product page

Proposed workflow for in-depth research on Humulene Epoxide 11

e Access Primary Literature: The key paper is "Studies in sesquiterpenes—XXXVIII: Structure of
humulene epoxide-I and humulene epoxide-Il" in Tetrahedron, 1968 [7]. You may need access
through a university or institutional subscription.

¢ Utilize Chemical Databases: For detailed spectral data and curated properties, use commercial
scientific databases like SciFinder or Reaxys, which often have more comprehensive information
than publicly available sources.

o Explore Synthetic Pathways: The search results indicate that humulene epoxides undergo
interesting acid-catalyzed transannular cyclizations [4] [6]. Investigating these reactions could be
relevant for biomimetic synthesis or derivatization studies in drug development.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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